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Compound of Interest

Compound Name: 4-Hydroxy-4-methylpentanoic acid

Cat. No.: B1260482 Get Quote

Introduction: Unveiling the Specificity of a GHB
Analog
4-Hydroxy-4-methylpentanoic acid, also known as UMB68, is a tertiary alcohol and a

structural analog of the neurotransmitter and psychoactive drug, γ-hydroxybutyric acid (GHB).

[1][2] In the landscape of neuropharmacological research, UMB68 presents itself as a valuable

tool due to its selective affinity for the GHB receptor.[1][2] Unlike GHB, which also exhibits

activity at the GABAB receptor, UMB68 does not bind to GABAergic receptors.[1][2] This

specificity allows for the targeted investigation of the physiological and behavioral roles of the

GHB receptor system in isolation, providing a clearer understanding of its function.

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals on the administration of 4-Hydroxy-4-methylpentanoic acid in

preclinical studies. It provides detailed protocols, formulation guidance, and insights into the

experimental design for in vivo investigations, grounded in scientific literature and established

laboratory practices.

Physicochemical Properties of 4-Hydroxy-4-
methylpentanoic Acid
A thorough understanding of the physicochemical properties of a compound is fundamental for

its appropriate formulation and administration in preclinical models.
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Property Value Source

IUPAC Name
4-Hydroxy-4-methylpentanoic

acid
--INVALID-LINK--[3]

Synonyms
UMB68, 4-Hydroxy-4-

methylpentanoate
--INVALID-LINK--[3]

CAS Number 23327-19-7 --INVALID-LINK--[3]

Molecular Formula C₆H₁₂O₃ --INVALID-LINK--[3]

Molar Mass 132.16 g/mol --INVALID-LINK--[3]

Mechanism of Action: A Selective GHB Receptor
Ligand
4-Hydroxy-4-methylpentanoic acid's primary mechanism of action is its selective binding to

and activation of the GHB receptor. This receptor is a G-protein coupled receptor (GPCR)

found in the central nervous system. The selective nature of UMB68 is its key advantage in

research, as it allows for the deconvolution of GHB's effects, which are complicated by its dual

action on both GHB and GABAB receptors.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.law.cornell.edu/cfr/text/21/part-58
https://www.law.cornell.edu/cfr/text/21/part-58
https://www.law.cornell.edu/cfr/text/21/part-58
https://www.law.cornell.edu/cfr/text/21/part-58
https://www.law.cornell.edu/cfr/text/21/part-58
https://www.benchchem.com/product/b1260482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Hydroxy-4-methylpentanoic acid
(UMB68)

GHB Receptor
(GPCR)

Binds and Activates G-Protein
(Gi/Go)

Activates

Adenylyl CyclaseInhibits

Phospholipase C

Activates

↓ cAMP

Modulation of
Neurotransmitter Release

(e.g., Glutamate, Dopamine)

↑ IP3 / DAG ↑ Intracellular Ca²⁺

Preparation

Administration

Evaluation

Data Analysis

4-Hydroxy-4-methylpentanoic acid

Formulation & pH Adjustment
(pH 7.0-7.4)

Sterile 0.9% Saline

Intraperitoneal (IP)
Injection

Oral (PO)
Gavage

Rodent Model
(Rat or Mouse)

Pharmacokinetic (PK)
Studies

Pharmacodynamic (PD)
Studies

(e.g., Behavioral Assays)

Toxicology (Tox)
Studies

Data Collection
&

Statistical Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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